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Chemical Profile of 4-Isopropylbenzoic Acid

The table below summarizes the key identifiers and physicochemical properties of 4-isopropylbenzoic acid,

also known as cuminic acid [1] [2] [3].

Property Category Details

CAS Registry Number 536-66-3 [1] [2] [3]

Molecular Formula / Weight C₁₀H₁₂O₂ / 164.20 g·mol⁻¹ [1] [2]

Common Synonyms Cuminic Acid; Cumic Acid; p-Isopropylbenzoic acid [1]

Melting Point 116 - 120 °C (literature range) [1] [2]

Boiling Point 271.8 °C / 272 °C [1] [3]

Density 1.162 g/cm³ [1] [3]

Acidity (pKa) 4.35 (Predicted) [1] [3]

Solubility in Water Sparingly soluble (152 mg/L at 25 °C) [1] [2]

Solubility in Alcohol Soluble [1] [2]
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Property Category Details

Flash Point 128 °C [3]

Partition Coefficient (Log P) 3.23 [3]

Safety and Handling Information

Proper handling is essential to ensure safety in the laboratory.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may
cause respiratory irritation (H335) [1] [2].

Precautionary Measures:
Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and protective

clothing [3].
Ventilation: Use with adequate ventilation to minimize dust inhalation [3].

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container [3].
First Aid:

Skin Contact: Wash thoroughly with plenty of soap and water [3].
Eye Contact: Rinse cautiously with water for several minutes [2].

Detailed Protocol: Recrystallization of Benzoic Acid

Recrystallization is a fundamental purification technique for solid organic compounds. The following

detailed protocol, while generalized for benzoic acid, is directly applicable to purifying 4-isopropylbenzoic

acid, leveraging their similar solubility properties [4] [5].

The workflow for the recrystallization process is as follows:
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Start: Impure 4-Isopropylbenzoic Acid

Dissolve in Minimum
Hot Solvent (e.g., Water)

Optional: Add Decolorizing Carbon
& Hot Gravity Filter

Cool Solution Slowly
to Precipitate Crystals

Collect Crystals via
Vacuum Filtration

Wash with Small Amount
of Ice-Cold Solvent

Dry Pure Crystals

End: Pure Product
(Check Melting Point)

Click to download full resolution via product page

Experimental Procedure
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Dissolution

Weigh approximately 1.00 g of impure 4-isopropylbenzoic acid and transfer it to a 125-mL
Erlenmeyer flask [5].

Add about 20 mL of an appropriate solvent (e.g., water or ethanol) and heat the mixture on a
hot plate while stirring until boiling [5].

Crucial Step: Continue adding the hot solvent in small increments (several drops at a time)
until the entire solid just dissolves. The objective is to use the minimum amount of hot
solvent necessary to achieve dissolution. Adding too much solvent will significantly reduce the
final yield [5].

Decolorization and Hot Filtration

Remove the flask from the heat. If the solution is colored, add a small spatula-tip of decolorizing
carbon.

Caution: The solution may froth. Allow it to cool slightly before adding the carbon to prevent
boiling over.

Continue heating the mixture for 5-10 minutes [4].
Meanwhile, preheat a Büchner funnel and filter flask for hot gravity filtration. Quickly filter the

hot solution to remove any insoluble impurities or carbon [4] [5].

Crystallization

Transfer the clear filtrate to a clean beaker, cover it to prevent dust contamination, and allow it

to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals
[5].

If crystals do not form, you can "seed" the solution by scratching the inside of the flask with a
glass rod or adding a tiny seed crystal [5].

After crystallization at room temperature, further cool the mixture in an ice bath to maximize
crystal recovery [5].

Collection and Drying

Set up a vacuum filtration system with a Büchner funnel.
Pour the chilled crystal slurry into the funnel. Use a spatula and a small amount of ice-cold

solvent to transfer all crystals from the flask [5].
Rinse the crystals on the filter with a small amount of ice-cold solvent to remove residual

impurities [5].
Allow air to be pulled through the crystals for several minutes. Finally, spread the crystals on a

paper towel or watch glass to air-dry completely [5].
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Determine the mass of the dry, purified product and calculate the percent recovery. Verify the

purity by measuring its melting point and comparing it to the literature value of 116-120 °C [1]
[2] [5].

Key Technical Considerations

Solvent Selection: The ideal recrystallization solvent should not react with the compound and should
have a high temperature-dependent solubility for it (high solubility when hot, low solubility when cold)

[5]. Water is often suitable for 4-isopropylbenzoic acid.
Minimizing Product Loss: The main source of product loss is dissolution in the cold solvent mother

liquor. Using the minimum amount of hot solvent for dissolution is the most critical factor in
maximizing yield [5].

Troubleshooting: If crystals do not form, try seeding, further cooling, or concentrating the solution by
boiling off some solvent. Oilying out (where the compound forms a liquid instead of a solid) can occur

if the solution is cooled too rapidly; re-dissolving and cooling more slowly can help [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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